Verapamil-d3

• Molecular Formula: C27H38N2O4
• Molecular Weight: 457.6 g/mol
• InChI: InChI=1S/C27H38N2O4/c1-20(2)27(19-28,22-10-12-24(31-5)26(18-22)33-7)14-8-15-29(3)16-13-21-9-11-23(30-4)25(17-21)32-6/h9-12,17-18,20H,8,13-16H2,1-7H3/i3D3
• InChIKey: SGTNSNPWRIOYBX-HPRDVNIFSA-N

Verapamil-d3 Internal Standard for LC-MS/MS

(±)-Verapamil-d3 (hydrochloride) is a stable isotope-labeled internal standard (SIL-IS) specifically intended for the quantification of verapamil, a prototypical L-type calcium channel blocker, by gas chromatography (GC) or liquid chromatography (LC) coupled with mass spectrometry (MS) . As a deuterium-labeled analog, it possesses nearly identical chemical and physical properties to the non-labeled analyte but is differentiated by a +3 Da mass shift, which enables precise and accurate quantification in complex biological matrices .

1

Stable isotope-labeled internal standard (SIL-IS) for verapamil quantification

2

Co-elutes with unlabeled verapamil for matrix-effect correction

3

+3 Da mass shift enables clean quantitation window in GC-MS or LC-MS

Verapamil-d3 Substitution Limitations

In LC-MS/MS bioanalysis, a structurally similar but non-isotopic compound (e.g., a close chemical analog) cannot reliably correct for variability in extraction recovery, ionization efficiency (matrix effects), and chromatographic behavior that are specific to the analyte [1]. Isotopically labeled internal standards like Verapamil-d3 are the gold standard because they co-elute with the analyte and experience nearly identical sample preparation and MS response variations, thereby normalizing for these experimental inconsistencies [2]. Substituting a non-labeled analog introduces a high risk of method inaccuracy and imprecision, particularly in complex matrices like plasma or breast milk [3].

Deuterated analog mismatch

Verapamil-d6 or -d7 may shift reversed-phase retention, leading to differential ion suppression that limits direct substitution without re-validation.

Method transfer not guaranteed

A bioanalytical method validated with Verapamil-d3 cannot be switched to another SIL-IS without full method re-validation and matrix-effect reassessment.

• [1] Wieling J. LC-MS-MS experiences with internal standards. Chromatographia. 2002;55:S107-S113. View Source
• [2] Restek. Choosing an Internal Standard. 2015 Oct 25. View Source
• [3] Bai M, Wu Y, Zhang S, Shen Q. Simultaneous Determination of Verapamil and Norverapamil Concentrations in Human Breast Milk by LC-MS/MS. Chinese Pharmaceutical Journal. 2025;60(10):1064-1070. View Source

Verapamil-d3 Comparative Evidence

Reduced Retention Time vs. Verapamil-d6

Verapamil-d3 is distinguished from its unlabeled counterpart, Verapamil, by a molecular weight increase of +3 g/mol due to the substitution of three hydrogen atoms with deuterium . This specific mass shift is a critical differentiator from other isotopologues like Verapamil-d6 (+6 Da) [1]. The +3 Da difference is sufficient to prevent spectral overlap with the analyte's natural isotopic distribution in small molecule LC-MS/MS, a key requirement for accurate quantification .

Retention shift vs. d6

Class-level inference

Δtr ≈ 0.02–0.03 min (d3) vs. >0.05 min (d6) under RPLC

Supports closer co-elution for matrix-effect correction

C18 column, 0.1% formic acid/acetonitrile gradient

Evidence Dimension	Molecular Weight Increase Relative to Unlabeled Verapamil
Target Compound Data	Approx. +3 g/mol
Comparator Or Baseline	Verapamil: 491.069 g/mol; Verapamil-d6: +6 g/mol
Quantified Difference	Target (+3 Da) vs. Baseline (+0 Da) vs. Alternative (+6 Da)
Conditions	LC-MS/MS analysis of small molecules (<1000 Da)

Why This Matters

The +3 Da mass shift provides adequate differentiation from the analyte while minimizing potential chromatographic separation (isotope effect), which is crucial for co-elution and optimal matrix effect correction in LC-MS/MS.

• [1] PubChem. Verapamil-d6 Hydrochloride (Compound Summary). CID 46783238. View Source

Purity Specifications vs. Verapamil-d6

Procuring a certified reference standard ensures a high level of purity and defined isotopic enrichment, which is critical for minimizing interference in quantitative assays. For instance, a leading commercial source specifies Verapamil-d3 with a purity of ≥99% for deuterated forms (d1-d3) . In contrast, generic or non-certified deuterated compounds may contain variable amounts of unlabeled species (d0) or other isotopologues, which can contribute to the analyte signal and compromise the lower limit of quantification (LLOQ) .

Purity specification

Data to verify

Verapamil-d3: ≥99% purity for deuterated forms; Verapamil-d6: separate atom % D specification

Specification granularity may influence lot consistency and QC

Supplier data; confirm with Certificate of Analysis

Evidence Dimension	Purity and Unlabeled Species Content
Target Compound Data	≥99% deuterated forms (d1-d3)
Comparator Or Baseline	Non-certified/Generic Deuterated Standard: Variable d0 content
Quantified Difference	Certified standard ensures minimal d0 interference; generic may cause quantifiable signal bias
Conditions	LC-MS/MS method validation guidelines (e.g., FDA, EMA) require assessment of IS interference

Why This Matters

Low levels of unlabeled species in a generic internal standard can artificially elevate the measured analyte concentration, leading to method failure during validation. Certified Verapamil-d3 ensures compliance with bioanalytical method validation guidelines.

MS-Compatible Mass Shift vs. Unlabeled Verapamil

The specific placement of deuterium atoms on the N-methyl group of Verapamil-d3 (N-methyl-d3) is a deliberate design choice that impacts its utility as an internal standard. This labeling strategy ensures that the deuterium atoms are located on a non-exchangeable site, preventing loss of the label through hydrogen/deuterium exchange with protic solvents or biological matrices . Furthermore, if the mass spectrometry method utilizes a fragment ion for quantification (e.g., MRM), having the label on that specific fragment (as is the case with N-methyl labeling) is essential for the internal standard to correct for ion suppression or enhancement that occurs during fragmentation [1]. Alternative labeling positions or a different number of labels (e.g., d6) may offer different fragmentation patterns or chromatographic behavior.

Mass shift vs. unlabeled

Class-level inference

+3 Da (m/z 455 → 458) in ESI SRM

Supports assay selectivity and quantitative correction

Minimal isotopic crosstalk vs. higher deuterated analogs

Evidence Dimension	Deuterium Label Stability and Location
Target Compound Data	N-methyl-d3 labeling (non-exchangeable site)
Comparator Or Baseline	Hypothetical alternative label on exchangeable site (e.g., -OH, -NH) or on different fragment
Quantified Difference	Target maintains label integrity; alternative may lose label, altering mass difference and quantification accuracy
Conditions	LC-MS/MS analysis in aqueous/protic solvents and complex biological matrices

Why This Matters

Stable, fragment-specific labeling is essential for robust and reproducible quantification, particularly when using multiple reaction monitoring (MRM) where the internal standard must track both the parent and fragment ion signals.

• [1] Restek. Choosing an Internal Standard. 2015 Oct 25. View Source

Vendor Quality Grades and Regulatory Compliance

A validated LC-MS/MS method for quantifying verapamil and norverapamil in human breast milk utilized Verapamil-d3 as the internal standard. The method achieved a linear calibration range of 0.5–100 ng·mL⁻¹ (r=0.999) [1]. Intra- and inter-assay accuracy were within ±15% of nominal values, and precision (%RSD) was less than 15%, meeting standard bioanalytical acceptance criteria [1]. This demonstrates the compound's capability to enable a robust, sensitive, and accurate clinical bioanalytical method in a challenging matrix.

Regulatory documentation

Context-dependent

ChemWhat provides AMV/QC characterization data; other vendors offer standard CoA

Documentation extent may influence procurement for method validation

Verify regulatory alignment for GLP/GMP research workflows

Evidence Dimension	Intra- and Inter-assay Accuracy & Precision
Target Compound Data	Accuracy: within ±15%; Precision: <15% RSD
Comparator Or Baseline	Regulatory acceptance criteria (e.g., FDA, EMA): Accuracy within ±15% (±20% at LLOQ); Precision ≤15% RSD (≤20% at LLOQ)
Quantified Difference	Method using Verapamil-d3 meets regulatory standards for accuracy and precision.
Conditions	Human breast milk matrix; LC-MS/MS; Concentration range 0.5-100 ng·mL⁻¹

Why This Matters

This provides direct, quantitative evidence that Verapamil-d3, when integrated into a method, delivers the performance required for validated clinical studies, unlike an unvalidated or generic alternative.

• [1] Bai M, Wu Y, Zhang S, Shen Q. Simultaneous Determination of Verapamil and Norverapamil Concentrations in Human Breast Milk by LC-MS/MS. Chinese Pharmaceutical Journal. 2025;60(10):1064-1070. View Source

Verapamil-d3 Application Scenarios

LC-MS/MS Quantification for Pharmacokinetics

Verapamil-d3 is the internal standard of choice for quantifying verapamil in plasma, serum, or other biological matrices to generate precise pharmacokinetic (PK) parameters (e.g., AUC, Cmax, t1/2). Its use is critical for ensuring the accuracy of data in both pre-clinical and clinical studies, including absolute and relative bioavailability assessments where stable isotope techniques are employed to simultaneously administer oral and intravenous doses [1][2].

Regulated Bioanalysis for ANDA

For CROs and clinical laboratories developing LC-MS/MS methods for verapamil therapeutic drug monitoring (TDM) or in support of clinical trials, Verapamil-d3 is an essential reagent. Its use is mandated by regulatory guidance (e.g., FDA, EMA) for bioanalytical method validation to achieve the required precision and accuracy, as demonstrated in validated assays for complex matrices like human breast milk [3].

Minimizing Variability in Preclinical Screening

Verapamil-d3 is utilized as a tracer in in vitro and in vivo studies to precisely quantify verapamil metabolism and its modulation by other compounds. By using the deuterated internal standard, researchers can accurately measure changes in verapamil concentration, enabling robust determination of enzyme inhibition (e.g., CYP3A4) or induction, and P-glycoprotein (P-gp) efflux activity in models of multidrug resistance .

Application

Selection Property

Validation Focus

PK bioanalysis in research matrices

Co-eluting SIL-IS (+3 Da shift)

Matrix-effect correction and assay precision

Method validation support for generic drug research

Supplier characterization documentation

Method transfer and validation review

Preclinical screening assay consistency

Defined purity specification

Lot-to-lot reproducibility and assay precision

P-gp drug interaction transport studies

Isobaric interference differentiation

Analytical specificity in cell-based assays

• [1] Eichelbaum M, et al. Application of Stable Labelled Drugs in Clinical Pharmacokinetic Investigations. Clinical Pharmacokinetics. 1982;7(6):490-507. View Source
• [2] Dilger K, et al. Chronopharmacology of intravenous and oral modified release verapamil. British Journal of Clinical Pharmacology. 1999;47(6):613-618. View Source
• [3] Bai M, Wu Y, Zhang S, Shen Q. Simultaneous Determination of Verapamil and Norverapamil Concentrations in Human Breast Milk by LC-MS/MS. Chinese Pharmaceutical Journal. 2025;60(10):1064-1070. View Source